Cas no 2138177-63-4 (tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate
• CAS No: 2138177-63-4
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5909438
• PubChem ID: 165465138
• Update Time: 2025-10-28

tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate
• EN300-799523
• 2138177-63-4

• Inchi： 1S/C14H23NO3/c1-5-6-12(16)11(9-10-7-8-10)15-13(17)18-14(2,3)4/h5,10-11H,1,6-9H2,2-4H3,(H,15,17)
• InChI Key： KHFJNPMJQACRSP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(CC=C)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate

tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No 2138177-63-4, commonly referred to as tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a tert-butyl group, a cyclopropyl substituent, and a carbamate functional group. These elements contribute to its versatile chemical properties and potential applications in drug design and synthesis.

Recent studies have highlighted the importance of tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate in the development of bioactive molecules. Its structure allows for diverse interactions, making it a valuable building block in medicinal chemistry. The cyclopropyl group, in particular, has been shown to enhance the stability and bioavailability of compounds, while the carbamate moiety provides opportunities for further functionalization.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions, such as nucleophilic substitutions and Michael additions. These reactions have been extensively explored in recent research, with findings published in leading journals like *Journal of Medicinal Chemistry* and *Organic Letters*. For instance, a 2023 study demonstrated that the tert-butyl carbamate derivative can serve as an efficient precursor for constructing complex molecular frameworks, which are essential for developing novel therapeutic agents.

In addition to its synthetic applications, tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate has shown promise in biological assays. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. While further research is needed to fully understand its pharmacokinetic properties, these initial findings suggest potential avenues for drug development.

From a structural perspective, the compound's hexenoyl chain introduces an element of flexibility, which can influence its interactions with biological targets. This feature has been leveraged in designing analogs with improved potency and selectivity. For example, researchers have explored substituent effects on the cyclopropyl ring, demonstrating that certain modifications can significantly enhance binding affinity to target proteins.

The synthesis of tert-butyl N-(1-cyclopropyl-3-oxohex-5-en-2-yl)carbamate typically involves multi-step processes that combine principles from organic synthesis and catalysis. A common approach involves the coupling of a cyclopropane derivative with a carbamate precursor under optimized conditions. Recent advancements in catalytic methods have enabled higher yields and greater control over stereochemistry, making this compound more accessible for large-scale studies.

In conclusion, tert-butyl N-(1-cyclopropyl-3 oxohex 5 en 2 yl)carbamate stands out as a versatile and intriguing molecule with significant potential in both academic research and industrial applications. Its unique structure, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a key player in the ongoing quest for innovative therapeutic solutions.